Cas no 928063-59-6 (2-(4-hydroxy-4-methylcyclohexyl)acetic acid)

2-(4-hydroxy-4-methylcyclohexyl)acetic acid structure
928063-59-6 structure
Product Name:2-(4-hydroxy-4-methylcyclohexyl)acetic acid
CAS No:928063-59-6
MF:C9H16O3
MW:172.221543312073
MDL:MFCD13659406
CID:833671
PubChem ID:51051673
Update Time:2025-04-19

2-(4-hydroxy-4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Hydroxy-4-methylcyclohexyl)acetic acid
    • 2-(4-hydroxy-4-methylcyclohexyl)acetic acid
    • (4-Hydroxy-4-methyl-cyclohexyl)-acetic acid
    • SCHEMBL16841434
    • PTSYOPJNBMGCPE-UHFFFAOYSA-N
    • FT-0660292
    • 928063-59-6
    • EN300-703946
    • SCHEMBL337471
    • 909567-36-8
    • DTXSID00679639
    • starbld0033623
    • trans-4-Hydroxy-4-methylcyclohexaneacetic acid
    • SCHEMBL16841487
    • DTXSID701247882
    • MDL： MFCD13659406
    • Inchi： 1S/C9H16O3/c1-9(12)4-2-7(3-5-9)6-8(10)11/h7,12H,2-6H2,1H3,(H,10,11)
    • InChI Key： PTSYOPJNBMGCPE-UHFFFAOYSA-N
    • SMILES： OC1(C)CCC(CC(=O)O)CC1

Computed Properties

  • Exact Mass: 172.11000
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 1.40230

2-(4-hydroxy-4-methylcyclohexyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M262393-10mg
2-(4-hydroxy-4-methylcyclohexyl)acetic acid
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TRC
M262393-50mg
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 $ 160.00 2022-06-04
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 928063-59-6 95%
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EN300-703946-0.25g
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Enamine
EN300-703946-0.5g
2-(4-hydroxy-4-methylcyclohexyl)acetic acid
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Enamine
EN300-703946-1.0g
2-(4-hydroxy-4-methylcyclohexyl)acetic acid
 928063-59-6 95%
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 $986.0 2023-05-30
Enamine
EN300-703946-2.5g
2-(4-hydroxy-4-methylcyclohexyl)acetic acid
 928063-59-6 95%
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Enamine
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